3-(3,4-Dimethoxyphenyl)butan-2-one
Overview
Description
“3-(3,4-Dimethoxyphenyl)butan-2-one” is a chemical compound with the molecular formula C12H16O3 and a molecular weight of 208.25400 . It is also known by several synonyms, including “2-Butanone,3- (3,4-dimethoxyphenyl)” and “3- (3’,4’-dimethoxyphenyl)butan-2-one” among others .
Synthesis Analysis
The synthesis of “3-(3,4-Dimethoxyphenyl)butan-2-one” involves several precursors including “3,4-Dimethoxyph…”, “methyl iodide”, and "veratraldehyde" . The synthetic route involves a series of reactions, as described in the literature .
Molecular Structure Analysis
The molecular structure of “3-(3,4-Dimethoxyphenyl)butan-2-one” consists of 12 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms . The exact mass of the molecule is 208.11000 .
Chemical Reactions Analysis
The chemical reactions involving “3-(3,4-Dimethoxyphenyl)butan-2-one” are complex and involve multiple steps. The details of these reactions are described in various scientific papers .
Scientific Research Applications
Pharmacology
3-(3,4-Dimethoxyphenyl)butan-2-one: has been explored for its potential in pharmacology, particularly in the synthesis of compounds with anxiolytic activity . This compound serves as a precursor in the synthesis of various bioactive molecules that could influence the development of new therapeutic agents.
Organic Synthesis
In organic chemistry, 3-(3,4-Dimethoxyphenyl)butan-2-one is utilized as a building block for the synthesis of complex molecules. It is involved in downstream synthetic routes, contributing to the creation of diverse organic compounds .
Material Science
The compound’s role in material science is linked to its use in the synthesis of organic molecules that can be used in the development of new materials with specific properties. Its derivatives may find applications in creating polymers or other advanced materials .
Biochemistry
In biochemistry, 3-(3,4-Dimethoxyphenyl)butan-2-one can be used in the study of enzyme-catalyzed reactions where it may act as a substrate or inhibitor, providing insights into enzyme mechanisms .
Agriculture
While direct applications in agriculture are not extensively documented, the compound’s role in the synthesis of various organic molecules suggests potential uses in developing pesticides or plant growth regulators .
Environmental Science
Environmental science may benefit from the study of 3-(3,4-Dimethoxyphenyl)butan-2-one in understanding its degradation products and their impact on the environment. It could also be used in the synthesis of environmentally friendly chemicals .
Safety and Hazards
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)butan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-8(9(2)13)10-5-6-11(14-3)12(7-10)15-4/h5-8H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIWFDYWHQAEIMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)OC)OC)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20570891 |
Source
|
| Record name | 3-(3,4-Dimethoxyphenyl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20570891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethoxyphenyl)butan-2-one | |
CAS RN |
4156-24-5 |
Source
|
| Record name | 3-(3,4-Dimethoxyphenyl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20570891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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